Dimethyl glutarate
Overview
Description
Dimethyl glutarate, also known as glutaric acid dimethyl ester, dimethyl ester, pentanedioic acid, or dimethyl pentanedioate, is an organic chemical with the molecular formula C7H12O4 . It is a colorless liquid with a faint agreeable odor .
Synthesis Analysis
Dimethyl glutarate is used as a valuable intermediate in the laboratory synthesis of various pharmaceutical drugs and drug candidates. Its reactive ester groups allow for efficient coupling reactions with other molecules, facilitating the construction of complex molecules with desired biological activities. One method of synthesis involves electrochemical fluorination .Molecular Structure Analysis
The molecular formula of Dimethyl glutarate is C7H12O4 . The linear formula is CH3-OOC-(CH2)3-COO-CH3 .Chemical Reactions Analysis
Dimethyl glutarate is an ester. Esters react with acids to liberate heat along with alcohols and acids . Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Heat is also generated by the interaction of esters with caustic solutions .Physical And Chemical Properties Analysis
Dimethyl glutarate is a colorless liquid with a boiling point of 199.4-203°F and a molecular weight of 160.17 . It has a flash point of 218°F and a specific gravity of 1.087 . It is soluble in water and very soluble in alcohol and ether .Scientific Research Applications
Paints and Coatings
DMG is used in the formulation of paints, enamels, varnishes, lacquers, thinners, paint strippers, and removers. It acts as a solvent or plasticizer in these applications, enhancing the properties of the final product .
Resin Production
In the production of polyamide and polyester resins, DMG serves as a key ingredient. These resins are widely used in various industries due to their durability and versatility .
Electrochemical Fluorination
DMG has been successfully synthesized through electrochemical fluorination, which is a significant breakthrough in organic synthesis. This process allows for the production of monofluoro dimethyl glutarate, which can have various industrial applications .
Plasticizer Industry
As a plasticizer, DMG is used to increase the plasticity or fluidity of materials. This application is particularly important in the manufacturing of flexible plastics used in a wide range of products .
Green Solvent Alternative
DMG is considered a green solvent alternative due to its lower toxicity and environmental impact compared to traditional solvents. This makes it an attractive option for industries looking to adopt more sustainable practices .
Mechanism of Action
Target of Action
Dimethyl glutarate (DMG) is an ester It is known that esters react with acids to liberate heat along with alcohols and acids .
Mode of Action
It is believed that the mode of action of DMG involves both nuclear factor erythroid-derived 2-related factor (Nrf2)–dependent and independent pathways . These pathways lead to an anti-inflammatory immune response due to type II myeloid cell and Th2 cell differentiation and neuroprotection .
Biochemical Pathways
DMG is thought to affect the tricarboxylic acid (TCA) cycle . The TCA cycle is a central metabolic network in most organisms. This keto-acid also lends itself to a variety of chemical manipulation thus affording value-added products with numerous commercial applications .
Result of Action
It is believed that dmg and its primary metabolite monomethyl fumarate (mmf) are responsible for its therapeutic effect in relapsing–remitting multiple sclerosis (rrms) .
Action Environment
It is known that esters, including dmg, react with acids and strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products . Therefore, the presence of acids and the temperature of the environment could potentially influence the action of DMG.
Safety and Hazards
Future Directions
properties
IUPAC Name |
dimethyl pentanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O4/c1-10-6(8)4-3-5-7(9)11-2/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTDYIOOONNVFMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O4 |
Source
|
| Record name | DIMETHYL GLUTARATE | |
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DSSTOX Substance ID |
DTXSID3025122 |
Source
|
| Record name | Dimethyl glutarate | |
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Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dimethyl glutarate is a colorless liquid. (USCG, 1999), Liquid; Water or Solvent Wet Solid, Liquid, Liquid with an agreeable odor; [HSDB], Colorless liquid |
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Boiling Point |
199.4 to 203 °F at 13 mmHg (USCG, 1999), 213.5-214 °C @ 752 MM HG; 93.5-94.5 °C @ 13 MM HG, 199.4-203 °F |
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Flash Point |
218 °F (USCG, 1999), 103 °C, 218 °F |
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Solubility |
VERY SOL IN ALC, ETHER |
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Density |
1.087 (USCG, 1999) - Denser than water; will sink, 1.0876 @ 20 °C/4 °C, 1.087 |
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Product Name |
Dimethyl glutarate | |
Color/Form |
LIQUID | |
CAS RN |
1119-40-0 |
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Melting Point |
-42.5 °C |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of dimethyl glutarate?
A1: Dimethyl glutarate has a molecular formula of C7H12O4 and a molecular weight of 160.17 g/mol. [, ]
Q2: What spectroscopic techniques are useful for characterizing dimethyl glutarate?
A2: Gas chromatography-mass spectrometry (GC-MS) is commonly used to analyze DMG, particularly in mixtures with other dibasic esters. [, ] Fourier-transform infrared (FT-IR) spectroscopy can identify characteristic functional groups. []
Q3: Can dimethyl glutarate be synthesized from renewable resources?
A3: Yes, DMG can be synthesized from glutamic acid, a promising renewable platform molecule abundantly available in biomass waste and fermentation processes. []
Q4: What is a key intermediate in the synthesis of dimethyl glutarate from cyclobutanone and dimethyl carbonate?
A4: Carbomethoxycyclobutanone (CMCB) is produced in the first step of this reaction. Solid base catalysts like MgO can then further convert CMCB to DMG. []
Q5: How does the choice of catalyst and support affect dimethyl glutarate synthesis?
A5: Platinum supported on titanium dioxide (Pt/TiO2) exhibits high activity and selectivity for DMG synthesis via the reductive deamination of N,N-dimethylglutamic acid. The interaction between Pt and the moderate acidity of TiO2 enhances the C-N hydrogenolysis reaction. []
Q6: Can phosphotungstic acid be used as a catalyst for dimethyl glutarate synthesis?
A6: Yes, phosphotungstic acid effectively catalyzes the esterification of glutaric acid with methanol to produce DMG. This reaction follows a third-order irreversible kinetic model. []
Q7: Can p-toluene sulfonic acid catalyze the synthesis of dimethyl glutarate?
A7: Yes, p-toluene sulfonic acid is an effective catalyst for the esterification of glutaric acid with methanol to produce DMG, with cyclohexane often used as an azeotropic solvent to improve yields. []
Q8: What are the solubility characteristics of dimethyl glutarate?
A8: DMG exhibits slightly positive deviations from ideal solution behavior when mixed with methanol. It can be used as a solvent for adipic, glutaric, and succinic acids, and its solubility characteristics have been thermodynamically modeled using NRTL-HOC and UNIQUAC-HOC models. [, ]
Q9: Is dimethyl glutarate used in industrial applications?
A9: Yes, DMG is a component of some industrial solvents, particularly those derived from cyclohexane oxidation processes. These solvents often contain a mixture of dibasic esters, including dimethyl adipate and dimethyl succinate. []
Q10: What applications utilize dimethyl glutarate in polymer chemistry?
A10: DMG is used as a plasticizer in polylactic acid-containing aqueous dispersions to enhance film formation at room temperature. [] It is also a component of some solvent materials for polytetrafluoroethylene high-frequency microwave copper-clad plates. []
Q11: How is dimethyl glutarate employed in wood adhesive formulations?
A11: DMG is a component in novel wood adhesives based on Chinese yam starch, contributing to improved bonding strength and water resistance. []
Q12: What are the environmental concerns regarding dimethyl glutarate release?
A12: As an industrial solvent, DMG can be released into the atmosphere, where it reacts with OH radicals and contributes to photochemical air pollution. Its estimated tropospheric lifetime due to this reaction ranges from 1.4 to 8.3 days. [, ]
Q13: What are the major pyrolysis products of biodiesel phenolic urethane binders containing dimethyl glutarate?
A13: Pyrolysis of these binders, simulating conditions during metal casting, produces CO, CO2, CH4, and methyl esters like DMG, dimethyl adipate, and methyl oleate. Hazardous air pollutants like benzene, toluene, xylene, phenol, and cresols are also generated. []
Q14: Does dimethyl glutarate impact microbial activity?
A14: Research indicates that DMG, along with phosphate buffer, can protect Escherichia coli and Staphylococcus aureus from inactivation by high hydrostatic pressure, potentially due to its influence on water compressibility and specific ion effects. []
Q15: Is dimethyl glutarate used in the food industry?
A15: While not directly used in food products, DMG is a byproduct in the purification of L-malic acid, a common food additive, via reactive extraction using trioctylmethylammonium chloride (TOMAC). []
Q16: Can dimethyl glutarate be used in cleaning agents?
A16: Yes, environmentally-friendly cleaning agents utilizing DMG alongside other esters, alcohols, and high-purity hydrocarbon solvents have been developed as alternatives to acetone-based cleaners. These formulations offer high cleaning efficiency, low toxicity, and reduced environmental impact. []
Q17: Are there applications for dimethyl glutarate in graffiti removal?
A17: DMG is a key component in non-aqueous graffiti cleaning solutions due to its ability to dissolve graffiti, grease, and other contaminants. These solutions often incorporate anhydrous surfactants and offer a long shelf life due to the stability of DMG in the absence of water. []
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